2-[4-(Oxan-4-yl)phenoxy]propanoic acid

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 2-[4-(oxan-4-yl)phenoxy]propanoic acid
• InChI: InChI=1S/C14H18O4/c1-10(14(15)16)18-13-4-2-11(3-5-13)12-6-8-17-9-7-12/h2-5,10,12H,6-9H2,1H3,(H,15,16)
• InChI Key: YRIJTOUPKWQANO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC=C(C=C1)C2CCOCC2
• CAS No.: 62071-36-7

Description

2-[4-(Oxan-4-yl)phenoxy]propanoic acid is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.6 g of ethyl 2-[p-(4-tetrahydropyranyl)-phenoxy]-propanoate were added to a solution of 17 ml of 2N sodium hydroxide and 100 ml of ethanol and the mixture was stirred for 2 hours at room temperature and then was refluxed for 30 minutes. The mixture was evaporated to dryness and the residue was dissolved in 20 ml of N sodium hydroxide. The solution was washed with ether and acidified with 4N hydrochloric acid. The mixture was filtered and the recovered crystals were washed with water and dried. The product was crystallized from a 50-50 cyclohexane-ethyl acetate mixture to obtain 6.1 g of 2-[p-(4-tetrahydropyranyl)-phenoxy]-propanoic acid melting at 156° C.